N-(4-bromo-3-methylphenyl)-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide

• IUPAC Name: N-(4-bromo-3-methylphenyl)-2-(1,2-dimethylindol-3-yl)-2-oxoacetamide
• InChI: InChI=1S/C19H17BrN2O2/c1-11-10-13(8-9-15(11)20)21-19(24)18(23)17-12(2)22(3)16-7-5-4-6-14(16)17/h4-10H,1-3H3,(H,21,24)
• InChI Key: VXPVTFPJAZRLNQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C(=O)C2=C(N(C3=CC=CC=C32)C)C)Br
• Molecular Formula: C19H17BrN2O2
• Molecular Weight: 385.3 g/mol
• CAS No.: 862831-84-3

Description

N-(4-bromo-3-methylphenyl)-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide is a useful research compound. Its molecular formula is C19H17BrN2O2 and its molecular weight is 385.261. The purity is usually 95%.
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Scientific Research Applications

Interaction with Serotonin Receptors

Studies have shown that compounds with similar structures, including 2-(1H-indol-3-yl)-N,N-dimethyl-2-oxoacetamide and its halogen-substituted derivatives, exhibit significant antidepressant-like action. These compounds have demonstrated nanomolar affinities to serotonin receptors 5-HT1A and 5-HT7, suggesting their potential interaction with serotonin receptors which could mediate antidepressant action. The presence of bromine in the compound's structure has been highlighted for its role in providing novel chemical space and electrostatic interactions, emphasizing the uniqueness of such halogen-substituted compounds in marine-inspired drug discovery (Ibrahim et al., 2017).

Structural Properties and Molecular Conformations

The structural properties of N-(4-bromo-3-methylphenyl)-2-phenylacetamide, a compound similar to N-(4-bromo-3-methylphenyl)-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide, have been studied. It's been noted that halogenated N,2-diarylacetamides exhibit distinct molecular conformations and supramolecular assembly. Such compounds are linked into chains of rings by a combination of N-H...O and C-H...π(arene) hydrogen bonds, with the orientation of N-aryl groups significantly influencing their conformations. This research provides insights into the structural nuances of halogenated acetamides and their potential implications in various scientific applications (Nayak et al., 2014).

Potential Biological Activity

The indole core present in this compound is a common feature in many biologically active compounds. Research has highlighted the synthesis of new derivatives of 2,3-dimethylindole and their potential biological activities. These activities include functioning as para amino benzoic acid antagonists, glutamyl endopeptidase II inhibitors, CYP3A2 substrates, insulysin inhibitors, and membrane integrity agonists. This indicates the broad spectrum of biological activities that compounds containing the indole core, similar to this compound, might exhibit (Avdeenko et al., 2020).